Cas no 86613-14-1 (3-Iodo-4,4-dimethylcyclohexan-1-one)

• Product Name: 3-Iodo-4,4-dimethylcyclohexan-1-one
• CAS No: 86613-14-1
• MF: C₈H₁₃IO
• MW: 252.092694997787
• CID: 5741608
• PubChem ID: 15582165
• Update Time: 2025-07-23

3-Iodo-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4,4-dimethylcyclohexanone
• AKOS015906399
• EN300-1159605
• 86613-14-1
• 3-iodo-4,4-dimethylcyclohexan-1-one
• Cyclohexanone, 3-iodo-4,4-dimethyl-
• 3-Iodo-4,4-dimethylcyclohexan-1-one

• Inchi： 1S/C8H13IO/c1-8(2)4-3-6(10)5-7(8)9/h7H,3-5H2,1-2H3
• InChI Key： UGHYXRIWMKPNKC-UHFFFAOYSA-N
• SMILES： IC1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 252.00111g/mol
• Monoisotopic Mass: 252.00111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 259.3±33.0 °C(Predicted)

Additional information on 3-Iodo-4,4-dimethylcyclohexan-1-one

Professional Introduction to 3-Iodo-4,4-dimethylcyclohexan-1-one (CAS No. 86613-14-1)

3-Iodo-4,4-dimethylcyclohexan-1-one (CAS No. 86613-14-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its unique structural features and versatile reactivity. This compound, featuring an iodo substituent on a cyclohexanone backbone with two methyl groups at the 4-position, presents a valuable scaffold for the development of novel molecules. Its molecular structure not only makes it a promising intermediate in the synthesis of more complex heterocyclic systems but also opens avenues for exploration in medicinal chemistry and materials science.

The significance of 3-Iodo-4,4-dimethylcyclohexan-1-one lies in its ability to serve as a key building block for constructing intricate molecular architectures. The presence of the iodine atom at the 1-position allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are widely employed in the synthesis of biaryl compounds and other complex organic molecules. These reactions are particularly valuable in pharmaceutical research, where biaryl structures are prevalent in many bioactive agents.

Moreover, the dimethyl substitution at the 4-position of the cyclohexanone ring imparts steric and electronic properties that can influence the reactivity and selectivity of subsequent transformations. This feature makes 3-Iodo-4,4-dimethylcyclohexan-1-one a versatile intermediate for designing molecules with tailored physicochemical properties. For instance, such modifications can enhance binding affinity or metabolic stability in drug candidates.

In recent years, there has been growing interest in leveraging computational methods to predict and optimize the reactivity of complex organic compounds like 3-Iodo-4,4-dimethylcyclohexan-1-one. Advances in molecular modeling and machine learning have enabled researchers to screen large libraries of compounds virtualy before conducting experimental synthesis. This approach not only accelerates the drug discovery process but also reduces the environmental impact by minimizing unnecessary trial-and-error experimentation.

One notable application of 3-Iodo-4,4-dimethylcyclohexan-1-one is in the synthesis of bioactive molecules targeting specific biological pathways. For example, researchers have utilized this compound to develop novel inhibitors of enzymes involved in cancer metabolism. The iodo group facilitates functionalization at multiple sites, allowing for the introduction of pharmacophoric elements that enhance binding to biological targets. Such inhibitors have shown promise in preclinical studies as potential candidates for further development into therapeutic agents.

The pharmaceutical industry has also explored derivatives of 3-Iodo-4,4-dimethylcyclohexan-1-one for their potential applications in treating neurological disorders. The structural motif present in this compound has been found to interact with specific receptors and ion channels in the brain, making it a valuable scaffold for designing molecules that modulate neuronal activity. Preliminary studies suggest that certain derivatives exhibit properties that could be beneficial in managing conditions such as epilepsy or neurodegenerative diseases.

From a synthetic chemistry perspective, 3-Iodo-4,4-dimethylcyclohexan-1-one serves as an excellent example of how structural modifications can influence reaction outcomes. The combination of electronic and steric effects inherent in its framework allows for diverse synthetic strategies. For instance, directed ortho-metalation followed by functionalization has been employed to introduce various substituents at specific positions on the ring system. Such methodologies highlight the compound's utility as a versatile platform for constructing complex molecular structures.

The role of 3-Iodo-4,4-dimethylcyclohexan-1-one extends beyond pharmaceutical applications into materials science. Researchers have investigated its potential use in developing advanced polymers and liquid crystals due to its ability to form stable radicals when subjected to certain conditions. These radicals can be incorporated into polymer backbones or used as intermediates for creating novel materials with unique electronic properties.

In conclusion,3-Iodo-4,4-dimethylcyclohexan-1-one (CAS No. 86613-14-1) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for synthetic organic chemistry, while its reactivity enables the development of novel bioactive molecules with potential therapeutic applications. As research continues to uncover new methodologies and applications,3-Iodo-4,4-dimethylcyclohexan-1-one is poised to remain a cornerstone compound in both academic and industrial settings.